Cas no 207444-67-5 (Propanedioic acid,1,3-bis(3-carboxypropyl) ester)
207444-67-5 structure
Product Name:Propanedioic acid,1,3-bis(3-carboxypropyl) ester
CAS No:207444-67-5
MF:C11H16O8
MW:276.239944458008
CID:241827
PubChem ID:40427053
Update Time:2025-04-19
Propanedioic acid,1,3-bis(3-carboxypropyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,1,3-bis(3-carboxypropyl) ester
- 4-[3-(3-carboxypropoxy)-3-oxopropanoyl]oxybutanoic acid
- BIS(3-CARBOXYPROPYL) ESTER PROPANEDIOIC ACID
- 4,4'-[(1,3-Dioxopropane-1,3-diyl)bis(oxy)]dibutanoic acid
- LogP
- propanedioic acid, bis(3-carboxypropyl) ester
- di(3-carboxypropyl) malonate
- Bis(3-carboxypropyl)ester propanedioic acid
- 207444-67-5
- DTXSID10654230
- AC-13197
- AKOS015961186
-
- Inchi: 1S/C11H16O8/c12-8(13)3-1-5-18-10(16)7-11(17)19-6-2-4-9(14)15/h1-7H2,(H,12,13)(H,14,15)
- InChI Key: ISSCARIDNDXFJB-UHFFFAOYSA-N
- SMILES: O(C(CC(=O)OCCCC(=O)O)=O)CCCC(=O)O
Computed Properties
- Exact Mass: 276.08448
- Monoisotopic Mass: 276.08451746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 127.2
Propanedioic acid,1,3-bis(3-carboxypropyl) ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
207444-67-5 (Propanedioic acid,1,3-bis(3-carboxypropyl) ester) Related Products
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